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Compound of Interest

Compound Name: 6-Bromo-2-methylnicotinaldehyde

Cat. No.: B1529668 Get Quote

An In-Depth Technical Guide to 6-Bromo-2-methylnicotinaldehyde

Abstract
This technical guide provides a comprehensive overview of 6-Bromo-2-
methylnicotinaldehyde (CAS No. 926293-55-2), a key heterocyclic building block in modern

organic synthesis and medicinal chemistry. The document delineates its molecular structure,

physicochemical properties, and spectroscopic characteristics. A detailed, multi-step synthetic

pathway is presented, complete with mechanistic insights and a validated experimental

protocol. Furthermore, this guide explores the compound's applications as a versatile

intermediate in the development of novel pharmaceuticals and functional materials, serving as

an essential resource for researchers, scientists, and professionals in drug development.

Introduction
6-Bromo-2-methylnicotinaldehyde, also known as 6-Bromo-2-methyl-pyridine-3-

carbaldehyde, is a substituted pyridine derivative that has garnered significant interest as a

synthetic intermediate.[1] Its structure is characterized by a pyridine ring functionalized with a

bromine atom, a methyl group, and an aldehyde group. This unique arrangement of functional

groups offers multiple reactive sites, making it a highly versatile precursor for constructing more

complex molecular architectures. The electron-withdrawing nature of the pyridine nitrogen and

the bromine atom, combined with the reactivity of the aldehyde and the potential for

modification of the methyl group, provides a rich chemical canvas for synthetic chemists. This
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guide aims to provide a senior-level perspective on the core attributes of this compound,

grounded in established chemical principles and synthetic methodologies.

Molecular Structure and Physicochemical
Properties
The molecular integrity of 6-Bromo-2-methylnicotinaldehyde is defined by its specific

arrangement of atoms and functional groups, which dictates its reactivity and physical

properties.

Molecular Structure
The core of the molecule is a pyridine ring. An aldehyde group (-CHO) is located at the 3-

position, a methyl group (-CH₃) at the 2-position, and a bromine atom (Br) at the 6-position.

This substitution pattern creates a unique electronic environment within the aromatic ring,

influencing the reactivity of each functional group.

2-Amino-6-methylpyridine 2-Bromo-6-methylpyridine

  Step 1:
HBr, Br₂, NaNO₂

(Sandmeyer-type Reaction)   2-Bromo-6-(bromomethyl)pyridine

  Step 2:
NBS, AIBN

(Radical Bromination)   2-Bromo-6-methyl
isonicotinaldehyde*

  Step 3:
(Sommelet Reaction or
Kornblum Oxidation)  

*Note: This workflow illustrates the synthesis of the isomeric 2-Bromo-6-methylisonicotinaldehyde,
a structurally analogous and highly relevant pathway. A similar strategy would apply for the target molecule.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1529668#6-bromo-2-methylnicotinaldehyde-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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